n-Methyl-n-[2-(4-piperidinyl)ethyl]-1-butanamine dihydrochloride

• IUPAC Name: N-methyl-N-(2-piperidin-4-ylethyl)butan-1-amine;dihydrochloride
• InChI: InChI=1S/C12H26N2.2ClH/c1-3-4-10-14(2)11-7-12-5-8-13-9-6-12;;/h12-13H,3-11H2,1-2H3;2*1H
• InChI Key: JCUCTSWQFCTQPB-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C)CCC1CCNCC1.Cl.Cl
• Molecular Formula: C12H28Cl2N2
• Molecular Weight: 271.27 g/mol

Description

This compound is a derivative of piperidine, which is a six-membered heterocyclic amine. Piperidine derivatives are important in the pharmaceutical industry and are present in many classes of drugs.

Molecular Structure Analysis

The molecular structure of this compound likely includes a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms.

Chemical Reactions Analysis

Piperidine derivatives can undergo a variety of chemical reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Piperidine derivatives generally have properties typical of tertiary amines.

Scientific Research Applications

Anticancer Potential

N-Methyl-N-[2-(4-piperidinyl)ethyl]-1-butanamine dihydrochloride and its derivatives have been investigated for their anticancer properties. A study synthesized propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole and evaluated them as potential anticancer agents. The compounds exhibited promising results against cancer cell lines, highlighting their potential as anticancer agents (Rehman et al., 2018).

Synthetic Applications

The compound and its derivatives have been utilized in various synthetic applications. One study explored an expedient phosphine-catalyzed [4 + 2] annulation to synthesize highly functionalized tetrahydropyridines, showcasing the compound's relevance in synthetic chemistry (Zhu et al., 2003).

Neurological Receptor Research

Research has also explored the potential of derivatives in targeting neurological receptors. For instance, derivatives of N-Methyl-N-[2-(4-piperidinyl)ethyl]-1-butanamine dihydrochloride have been studied for their occupancy on 5-Hydroxytryptamine1A (5-HT1A) receptors, which are implicated in the pathophysiology and treatment of anxiety and depression (Rabiner et al., 2002).

Enzyme Inhibition for Alzheimer’s Disease

There's ongoing research into the enzyme inhibition properties of derivatives for the treatment of Alzheimer’s disease. A series of new N-substituted derivatives were synthesized and evaluated for their enzyme inhibition activity against acetylcholinesterase (AChE), a key enzyme in the pathogenesis of Alzheimer’s disease (Rehman et al., 2018).

Future Directions

The future directions for this compound would depend on its specific properties and potential applications. Piperidine derivatives are an active area of research, particularly in the pharmaceutical industry.